N-(4-chlorophenyl)-2-[(3-ethyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[(3-ethyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H16ClN3O3S/c1-2-24-19(26)18-17(14-5-3-4-6-15(14)27-18)23-20(24)28-11-16(25)22-13-9-7-12(21)8-10-13/h3-10H,2,11H2,1H3,(H,22,25)
• InChI Key: YYYOKZJWJNEDCL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C20H16ClN3O3S
• Molecular Weight: 413.9 g/mol
• CAS No.: 899742-21-3

Description

N-(4-chlorophenyl)-2-[(3-ethyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C20H16ClN3O3S and its molecular weight is 413.88. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

Research into related compounds has focused on understanding their crystal structures. For example, studies on 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides have revealed a folded conformation about the methylene C atom of the thioacetamide bridge, indicating intramolecular N—H⋯N hydrogen bonds stabilizing the folded conformation (Subasri et al., 2016). This suggests potential applications in designing drugs with specific molecular conformations for targeted therapeutic effects.

Antifolate Activity

Another area of research has been the synthesis of classical and nonclassical antifolates, such as 6-arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines, investigated for their potential as dihydrofolate reductase (DHFR) inhibitors and antitumor agents (Gangjee et al., 2007). These studies highlight the compound's potential application in developing new cancer therapies.

Vibrational Spectroscopy

The compound has also been characterized using vibrational spectroscopy techniques, such as Raman and Fourier transform infrared spectroscopy, to obtain vibrational signatures. The studies involved comparing experimental results with ab initio calculations, providing insights into the compound's molecular vibrations and potential interactions (Jenepha Mary et al., 2022). This could be relevant for materials science and pharmaceutical research, where understanding molecular vibrations is crucial for developing new materials or drugs.